Cas no 154802-22-9 ((4S,6S)-4-hydroxy-6-methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide)

• Product Name: (4S,6S)-4-hydroxy-6-methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide
• CAS No: 154802-22-9
• MF: C₈H₁₁NO₅S₃
• MW: 297.371638536453
• CID: 1329310
• PubChem ID: 29938083
• Update Time: 2025-04-20

(4S,6S)-4-hydroxy-6-methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (4S,6S)-4<wbr>
• 4H-thieno<wbr>
• LogP
• (4S,6S)-4-hydroxy-6-methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide
• 4H-Thieno[2,3-b]thiopyran-2-sulfonamide, 5,6-dihydro-4-hydroxy-6-methyl-, 7,7-dioxide, (4S-trans)-
• DTXSID201114717
• 154802-22-9

• Inchi： 1S/C8H11NO5S3/c1-4-2-6(10)5-3-7(17(9,13)14)15-8(5)16(4,11)12/h3-4,6,10H,2H2,1H3,(H2,9,13,14)/t4-,6-/m0/s1
• InChI Key： ZXSUWHJGLUHKPC-NJGYIYPDSA-N
• SMILES： S1(C2=C(C=C(S(N)(=O)=O)S2)[C@H](C[C@@H]1C)O)(=O)=O

Computed Properties

• Exact Mass: 296.98003
• Monoisotopic Mass: 296.97993597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 160Ų

Experimental Properties

• PSA: 114.53